N-(2-((6-(ethylamino)-2-methylpyrimidin-4-yl)amino)ethyl)-2-(trifluoromethyl)benzenesulfonamide
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Description
N-(2-((6-(ethylamino)-2-methylpyrimidin-4-yl)amino)ethyl)-2-(trifluoromethyl)benzenesulfonamide is a useful research compound. Its molecular formula is C16H20F3N5O2S and its molecular weight is 403.42. The purity is usually 95%.
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Scientific Research Applications
Anticancer Potential
One area of research has explored the anticancer activity of novel compounds, including derivatives of benzenesulfonamide. For instance, a study demonstrated the synthesis and characterization of new compounds with significant in vitro anticancer activity against breast cancer cell lines. This suggests the potential of N-(2-((6-(ethylamino)-2-methylpyrimidin-4-yl)amino)ethyl)-2-(trifluoromethyl)benzenesulfonamide derivatives in cancer treatment (Ghorab & Al-Said, 2012).
Enzyme Inhibition and Antimicrobial Activity
Another significant application is in enzyme inhibition and antimicrobial effects. A study on substituted benzenesulfonamide derivatives reported their antibacterial and antifungal activities, highlighting their potential as antimicrobial agents. This finding underscores the versatility of this compound derivatives in combating various microbial infections (Vijaya Laxmi, Ravi, & Nath, 2019).
Molecular Docking Studies
Research has also focused on molecular docking studies to explore the interaction of such compounds with biological targets. For instance, studies on carbonic anhydrase inhibitors have utilized molecular docking to understand the binding efficiency and specificity of benzenesulfonamide derivatives, indicating their potential in designing drugs targeting specific enzymes (Abdel-Mohsen et al., 2020).
Quantum Chemical Studies
Quantum chemical studies on benzenesulfonamide derivatives have provided insights into their electronic structure, reactivity, and noncovalent interactions influencing their stability and biological activity. Such studies are crucial for understanding the physicochemical properties of these compounds and designing more effective and selective drugs or chemical probes (Ali et al., 2020).
Properties
IUPAC Name |
N-[2-[[6-(ethylamino)-2-methylpyrimidin-4-yl]amino]ethyl]-2-(trifluoromethyl)benzenesulfonamide |
Source
|
---|---|---|
Details | Computed by LexiChem 2.6.6 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C16H20F3N5O2S/c1-3-20-14-10-15(24-11(2)23-14)21-8-9-22-27(25,26)13-7-5-4-6-12(13)16(17,18)19/h4-7,10,22H,3,8-9H2,1-2H3,(H2,20,21,23,24) |
Source
|
Details | Computed by InChI 1.0.5 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
ARHDYKCQXYEBBV-UHFFFAOYSA-N |
Source
|
Details | Computed by InChI 1.0.5 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CCNC1=CC(=NC(=N1)C)NCCNS(=O)(=O)C2=CC=CC=C2C(F)(F)F |
Source
|
Details | Computed by OEChem 2.1.5 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C16H20F3N5O2S |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
403.4 g/mol |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.